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Compound of Interest

Compound Name: Edta disodium cupric salt

CAS No.: 61916-40-3

Cat. No.: B1614634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylenediaminetetraacetic acid (EDTA) disodium cupric salt is a highly stable, water-soluble

metal chelate of significant interest across a spectrum of scientific and industrial disciplines. As

a sequestering agent, it effectively delivers copper ions in a bioavailable form while mitigating

the inherent reactivity of the free metal ion. This guide provides a comprehensive technical

overview of its synthesis, mechanism of action, diverse applications, analytical methodologies,

and toxicological profile, synthesized from field-proven insights and authoritative sources.

Core Chemical and Physical Properties
Edta disodium cupric salt is a blue crystalline powder. Its fundamental properties are

summarized in the table below.
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Property Value Reference

CAS Number 14025-15-1 [1]

Molecular Formula C10H12N2O8CuNa2 [1]

Molecular Weight 397.7 g/mol [1]

Appearance Blue powder [1]

Solubility in Water Approx. 1200 g/L (20°C) [1]

pH (1% aqueous solution) 6.5 ± 0.5 [1]

Synthesis and Coordination Chemistry
The synthesis of Edta disodium cupric salt is typically achieved by reacting

ethylenediaminetetraacetic acid (EDTA) with a copper salt, such as copper sulfate, and a

sodium salt under controlled temperature and pH conditions, generally neutral to weakly

alkaline.[1]

The core of its function lies in the principles of coordination chemistry. The EDTA molecule, a

hexadentate ligand, possesses six binding sites—two nitrogen atoms and four carboxylate

groups—that can donate electrons to form coordinate bonds with the copper(II) ion.[2] This

envelops the copper ion in a stable, cage-like structure, forming a highly stable complex with a

logarithmic stability constant (log K) of 18.8.[3][4]
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Caption: Diagram illustrating the encapsulation of a copper(II) ion by the hexadentate EDTA

ligand to form a stable chelate complex.

Applications Across Scientific and Industrial
Domains
The unique properties of Edta disodium cupric salt lend it to a wide array of applications,

ranging from agriculture to pharmaceuticals.

Agricultural Applications
In agriculture, Edta disodium cupric salt is a vital micronutrient fertilizer used to prevent and

correct copper deficiencies in crops.[5] Copper is essential for numerous plant physiological

processes, including photosynthesis, enzyme activation, and protein synthesis.[6]

Causality of Efficacy: Traditional copper sources like copper sulfate can precipitate in alkaline

soils, rendering the copper unavailable to plants.[6] The chelated form of copper in Edta
disodium cupric salt protects the copper ion from such reactions, ensuring its solubility and
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bioavailability across a broad soil pH range (typically 4 to 9).[5][6] This leads to more efficient

uptake by the plant's root system.[7]

Application Rates:

Crop Type Application Method
Recommended
Rate

Reference

Field & Vegetable

Crops
Soil Application 2 to 4 lbs per acre [8]

Foliar Application
0.33 to 1.33 lbs per

acre in sufficient water
[8]

Citrus & Fruit Trees Foliar Application
1 to 2 lbs per 100

gallons of water
[8]

Soil Application 2 to 5 lbs per acre [8]

Wheat, Barley, Oats,

Maize
Soil Application 0.5 - 1 kg per hectare [5]

Foliar Application
0.25 - 0.5 kg per

hectare
[5]

Turf Soil Application
2 lbs per acre (0.5 lb

per 10,000 sq. ft.)
[8]

Industrial Processes
Edta disodium cupric salt finds utility in various industrial settings, primarily as a source of

soluble copper and as a chelating agent.

Electroplating: It is used in cyanide-free copper plating baths, where it serves as a

complexing agent to keep copper ions in solution.[9][10] The stability of the complex is

crucial for achieving a uniform and high-quality copper coating.[11]

Catalysis and Dyeing: It can be employed in chemical reactions as a catalyst and in dyeing

processes to ensure color consistency.[5]
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Animal Nutrition
Edta disodium cupric salt is used as a copper supplement in animal and poultry feed

formulations.[5] The chelated form enhances the bioavailability of copper, which is an essential

trace element for animal health.

Research and Drug Development
In the realm of research and drug development, Edta disodium cupric salt is investigated for

several properties:

Mitigation of Copper Toxicity: EDTA itself is a well-known treatment for heavy metal

poisoning, including copper toxicity, as it can bind to excess copper, facilitating its excretion.

[2][12]

Antimicrobial and Anti-inflammatory Activity: The complex has demonstrated antimicrobial,

anti-inflammatory, and antioxidant properties in research settings.[13]

Enzyme Inhibition Studies: It can be used to eliminate the inhibition of enzyme-catalyzed

reactions caused by trace heavy metals.[14]

Analytical Methodologies
The quantification and characterization of Edta disodium cupric salt are critical for quality

control and research purposes. High-Performance Liquid Chromatography (HPLC) and Atomic

Absorption Spectroscopy (AAS) are the most common analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)
Due to the low UV absorbance of EDTA, its analysis by HPLC often requires derivatization or

complexation to form a UV-active compound.[4][7] The inherent copper in Edta disodium
cupric salt allows for direct UV detection.

Experimental Protocol: HPLC Analysis of Edta Disodium Cupric Salt

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: A C8 or anion-exchange column is suitable. For example, a X Bridge C-8 column.[2]
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Mobile Phase: A buffered aqueous solution with an organic modifier. For instance, a mixture

of a buffer (e.g., 0.06% tetrabutylammonium hydroxide, pH 7.5), methanol, and water.[2]

Flow Rate: Typically 1.0 to 2.0 mL/min.[2]

Detection: UV detection at a wavelength where the Cu-EDTA complex absorbs, such as 250-

260 nm.[2][4][15]

Standard Preparation: Prepare a stock solution of Edta disodium cupric salt of known

concentration in the mobile phase or a suitable solvent.[16]

Sample Preparation: Dissolve the sample in the mobile phase or an appropriate solvent to a

known concentration.[16]

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms. The concentration of the analyte is determined by comparing the peak area

of the sample to that of the standard.
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Caption: A simplified workflow diagram for the analysis of Edta disodium cupric salt using

HPLC.

Atomic Absorption Spectroscopy (AAS)
AAS is a highly sensitive technique for determining the copper content in the complex.

Experimental Protocol: AAS Analysis of Edta Disodium Cupric Salt

Instrumentation: An atomic absorption spectrometer with a copper hollow cathode lamp.

Sample Preparation: Accurately weigh a sample of Edta disodium cupric salt and dissolve

it in deionized water to a known volume. Further dilutions may be necessary to bring the

copper concentration within the linear range of the instrument.

Standard Preparation: Prepare a series of copper standards of known concentrations from a

certified copper standard solution.

Instrument Parameters: Set the instrument to the recommended wavelength for copper

(typically 324.7 nm) and optimize other parameters such as slit width and flame conditions

(for flame AAS) or furnace program (for graphite furnace AAS).

Analysis: Aspirate the blank, standards, and samples into the instrument and record the

absorbance readings.

Quantification: Construct a calibration curve by plotting the absorbance of the standards

against their concentrations. Determine the copper concentration in the sample from the

calibration curve.

Toxicological and Safety Profile
The toxicological profile of Edta disodium cupric salt is influenced by both the EDTA ligand

and the copper ion.

Acute Toxicity Data:
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Route Species Value Reference

Oral (LD50) Rat 890 mg/kg bw [17]

Dermal (LD50) Rat >2000 mg/kg bw [17]

Inhalation (LC50) Rat >5.3 mg/L [17]

General Safety Information:

Skin and Eye Irritation: Like many salts, it can cause skin and eye irritation upon contact.[12]

Ingestion: Ingestion of large amounts may cause gastrointestinal irritation, with symptoms

such as nausea, vomiting, and diarrhea.[12]

Dermal Absorption: While intact skin is a relatively poor barrier to EDTA, prolonged contact

or exposure to damaged skin can lead to systemic absorption.[18] There have been reports

of systemic copper toxicity following dermal exposure to copper sulfate through burned skin.

[10]

Chronic Effects: Chronic exposure to high levels of EDTA can lead to mineral deficiencies

due to its chelating action.[18]

Environmental Fate and Considerations
The environmental impact of Edta disodium cupric salt is primarily related to the persistence

of the EDTA ligand.

Biodegradability: EDTA is known for its slow biodegradation in the environment.[18][19]

While some microorganisms can degrade it, the process is generally slow.[18][20]

Mobility: The high water solubility of the Cu-EDTA complex makes it mobile in aquatic

systems.[21] This can lead to the transport of copper in the environment.

Toxicity to Aquatic Organisms: While the chelated form is less toxic than free copper ions,

high concentrations can still be harmful to aquatic life.

Conclusion
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Edta disodium cupric salt is a versatile and highly effective chelating agent with critical

applications in agriculture, industry, and scientific research. Its ability to form a stable, water-

soluble complex with copper underpins its utility in delivering this essential micronutrient and

controlling its reactivity. A thorough understanding of its chemical properties, appropriate

application, analytical determination, and toxicological profile is essential for its safe and

effective use. As with any chemical compound, responsible handling and consideration of its

environmental fate are paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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